Trimethyl Aconitate
Trimethyl Aconitate
Brand Name:
Vulcanchem
CAS No.:
20820-77-3
VCID:
VC0143168
InChI:
InChI=1S/C9H12O6/c1-13-7(10)4-6(9(12)15-3)5-8(11)14-2/h4H,5H2,1-3H3/b6-4-
SMILES:
COC(=O)CC(=CC(=O)OC)C(=O)OC
Molecular Formula:
C₉H₁₂O₆
Molecular Weight:
216.19 g/mol
Trimethyl Aconitate
CAS No.: 20820-77-3
Reference Standards
VCID: VC0143168
Molecular Formula: C₉H₁₂O₆
Molecular Weight: 216.19 g/mol
| CAS No. | 20820-77-3 |
|---|---|
| Product Name | Trimethyl Aconitate |
| Molecular Formula | C₉H₁₂O₆ |
| Molecular Weight | 216.19 g/mol |
| IUPAC Name | trimethyl (Z)-prop-1-ene-1,2,3-tricarboxylate |
| Standard InChI | InChI=1S/C9H12O6/c1-13-7(10)4-6(9(12)15-3)5-8(11)14-2/h4H,5H2,1-3H3/b6-4- |
| Standard InChIKey | DZAIBGWGBBQGPZ-XQRVVYSFSA-N |
| Isomeric SMILES | COC(=O)C/C(=C/C(=O)OC)/C(=O)OC |
| SMILES | COC(=O)CC(=CC(=O)OC)C(=O)OC |
| Canonical SMILES | COC(=O)CC(=CC(=O)OC)C(=O)OC |
| Synonyms | 1-Propene-1,2,3-tricarboxylic Acid 1,2,3-Trimethyl Ester; Aconitic Acid Trimethyl Ester; NSC 67343; |
| PubChem Compound | 5356860 |
| Last Modified | Nov 11 2021 |
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